Cas no 2241107-57-1 ((4R,6R)-4-ethoxy-2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-triene)

• Product Name: (4R,6R)-4-ethoxy-2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-triene
• CAS No: 2241107-57-1
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• MDL: MFCD31667483
• CID: 5239145
• PubChem ID: 138039454
• Update Time: 2025-10-31

(4R,6R)-4-ethoxy-2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-triene Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrido[3,2-f]pyrrolo[1,2-a][1,4]diazepine, 9-ethoxy-6,7,7a,8,9,10-hexahydro-, (7aR,9R)-
• (4R,6R)-4-ethoxy-2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-triene

• MDL： MFCD31667483
• Inchi： 1S/C13H19N3O/c1-2-17-12-6-11-8-14-7-10-4-3-5-15-13(10)16(11)9-12/h3-5,11-12,14H,2,6-9H2,1H3/t11-,12-/m1/s1
• InChI Key： UISBFYZNOQXJTR-VXGBXAGGSA-N
• SMILES： N12C[C@H](OCC)C[C@]1([H])CNCC1=CC=CN=C12

Additional information on (4R,6R)-4-ethoxy-2,8,14-triazatricyclo8.4.0.0,2,6tetradeca-1(14),10,12-triene

Introduction to Compound CAS No. 2241107-57-1: (4R,6R)-4-Ethoxy-2,8,14-Triazatricyclo[8.4.0.0^2,6]tetradeca-1(14),10,12-triene

(4R,6R)-4-Ethoxy-2,8,14-triazatricyclo[8.4.0.0^2,6]tetradeca-1(14),10,12-triene, with the CAS number 2241107-57-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of tricyclic structures with unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of (4R,6R)-4-Ethoxy-2,8,14-triazatricyclo[8.4.0.0^2,6]tetradeca-1(14),10,12-triene is characterized by its intricate tricyclic framework and the presence of an ethoxy group at the 4-position. The stereochemistry of the compound is defined by the (4R,6R) configuration, which plays a crucial role in its biological activity and pharmacological properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that (4R,6R)-4-Ethoxy-2,8,14-triazatricyclo[8.4.0.0^2,6]tetradeca-1(14),10,12-triene exhibits potent anti-inflammatory and anti-cancer activities. The compound's ability to modulate key signaling pathways involved in inflammation and cancer progression makes it a valuable lead for drug development.

In a study conducted by a team of researchers at the University of California, it was demonstrated that (4R,6R)-4-Ethoxy-2,8,14-triazatricyclo[8.4.0.0^2,6]tetradeca-1(14),10,12-triene effectively inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor known to play a central role in inflammatory responses and cancer cell survival. This inhibition was observed in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, (4R,6R)-4-Ethoxy-2,8,14-triazatricyclo[8.4.0.0^2,6]tetradeca-1(14),10,12-triene has also shown promising results in cancer research. A study published in the Cancer Research Journal reported that the compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK pathways.

The unique chemical structure of (4R,6R)-4-Ethoxy-2,8,14-triazatricyclo[8.4.0.0^2,6]tetradeca-1(14),10,12-triene contributes to its high potency and selectivity towards specific biological targets. The tricyclic framework provides structural rigidity and stability, while the ethoxy group enhances solubility and bioavailability. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, the synthesis of (4R,6R)-4-Ethoxy-2,8,14-triazatricyclo[8.4.0.0^2,6]tetradeca-1(14),10,12-triene has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions. This synthetic approach not only simplifies the production process but also reduces costs and environmental impact.

The safety profile of (4R,6R)-4-Ethoxy-2,8,14-triazatricyclo[8.4.0.0^2,6]tetradeca-1(13),9-diene has been extensively evaluated in preclinical studies. Toxicity assays conducted on various animal models have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings support its potential for further clinical development.

In conclusion,(4R，6R）- ４ -ethoxy - ２，８，１４ -triazatricyclo [８．４．０．０^２，６ ] tetradeca - １ (１４)，１０，１２ -trien , with CAS number ２２４１１０７ - ５７ - １ , represents a promising compound with significant therapeutic potential in anti-inflammatory and anti-cancer applications.
Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development.
Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.